Cas no 2463-81-2 (6-methyl-2-(propan-2-yl)pyrimidine-4-thiol)
2463-81-2 structure
Product Name:6-methyl-2-(propan-2-yl)pyrimidine-4-thiol
CAS No:2463-81-2
MF:C8H12N2S
MW:168.259280204773
MDL:MFCD07687075
CID:257329
PubChem ID:7131471
Update Time:2025-09-18
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinethione,6-methyl-2-(1-methylethyl)-
- 2-ISOPROPYL-6-METHYLPYRIMIDINE-4-THIOL
- 6-methyl-2-propan-2-yl-1H-pyrimidine-4-thione
- 6-methyl-2-(propan-2-yl)pyrimidine-4-thiol
-
- MDL: MFCD07687075
- Inchi: 1S/C8H12N2S/c1-5(2)8-9-6(3)4-7(11)10-8/h4-5H,1-3H3,(H,9,10,11)
- InChI Key: CUTHWZYJFMSAIL-UHFFFAOYSA-N
- SMILES: S=C1C=C(C)NC(C(C)C)=N1
Computed Properties
- Exact Mass: 167.06443
- Monoisotopic Mass: 167.064294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.8
Experimental Properties
- Boiling Point: 246.8°Cat760mmHg
- Flash Point: 103.1°C
- PSA: 25.78
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M661290-25mg |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M661290-50mg |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M661290-250mg |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-35360-0.05g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 0.05g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-35360-0.1g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 0.1g |
$98.0 | 2023-02-13 | |
| Enamine | EN300-35360-0.25g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 0.25g |
$142.0 | 2023-02-13 | |
| Enamine | EN300-35360-0.5g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 0.5g |
$271.0 | 2023-02-13 | |
| Enamine | EN300-35360-1.0g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 1.0g |
$371.0 | 2023-02-13 | |
| Enamine | EN300-35360-2.5g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 2.5g |
$726.0 | 2023-02-13 | |
| Enamine | EN300-35360-5.0g |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol |
2463-81-2 | 95% | 5.0g |
$1074.0 | 2023-02-13 |
6-methyl-2-(propan-2-yl)pyrimidine-4-thiol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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